2-((6-(thiophen-2-yl)pyridazin-3-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide

• Molecular Formula: C17H12F3N3OS2
• Molecular Weight: 395.4 g/mol
• IUPAC Name: 2-(6-thiophen-2-ylpyridazin-3-yl)sulfanyl-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C17H12F3N3OS2/c18-17(19,20)11-4-1-2-5-12(11)21-15(24)10-26-16-8-7-13(22-23-16)14-6-3-9-25-14/h1-9H,10H2,(H,21,24)
• InChI Key: KPNJZIAJRYPPJE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)NC(=O)CSC2=NN=C(C=C2)C3=CC=CS3

Description

2-{[6-(THIOPHEN-2-YL)PYRIDAZIN-3-YL]SULFANYL}-N-[2-(TRIFLUOROMETHYL)PHENYL]ACETAMIDE is a complex organic compound that features a pyridazine ring substituted with a thiophene group and a trifluoromethylphenyl group

Preparation Methods

The synthesis of 2-{[6-(THIOPHEN-2-YL)PYRIDAZIN-3-YL]SULFANYL}-N-[2-(TRIFLUOROMETHYL)PHENYL]ACETAMIDE typically involves a multi-step process. One common method is the Suzuki-Miyaura cross-coupling reaction, which is a palladium-catalyzed reaction used to form carbon-carbon bonds. This reaction involves the coupling of a halogenated pyridazine derivative with a thiophene boronic acid under specific conditions . Industrial production methods may involve optimization of reaction conditions to increase yield and purity, such as adjusting temperature, solvent, and catalyst concentrations.

Chemical Reactions Analysis

2-{[6-(THIOPHEN-2-YL)PYRIDAZIN-3-YL]SULFANYL}-N-[2-(TRIFLUOROMETHYL)PHENYL]ACETAMIDE can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the positions on the pyridazine ring.

Common Reagents and Conditions: Typical reagents include palladium catalysts for coupling reactions, oxidizing agents for oxidation, and reducing agents for reduction. Reaction conditions often involve specific temperatures, solvents, and pH levels to optimize the reaction.

Scientific Research Applications

2-{[6-(THIOPHEN-2-YL)PYRIDAZIN-3-YL]SULFANYL}-N-[2-(TRIFLUOROMETHYL)PHENYL]ACETAMIDE has several scientific research applications:

Medicinal Chemistry: This compound has been studied for its potential anticancer properties, particularly against breast cancer cell lines.

Material Science: The compound’s electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

Biology: It has been evaluated for its antimicrobial and antiviral activities.

Mechanism of Action

The mechanism of action of 2-{[6-(THIOPHEN-2-YL)PYRIDAZIN-3-YL]SULFANYL}-N-[2-(TRIFLUOROMETHYL)PHENYL]ACETAMIDE involves its interaction with specific molecular targets. The thiophene and pyridazine rings allow the compound to interact with enzymes and receptors, potentially inhibiting their activity. This can lead to the disruption of cellular processes in cancer cells, resulting in apoptosis .

Comparison with Similar Compounds

Similar compounds include other pyridazine and thiophene derivatives, such as:

2-(3-Cyano-6-(thiophen-2-yl)-4,4’-bipyridin-2-yloxy)acetohydrazide: Known for its anticancer activity.

Thiazole Derivatives: These compounds also exhibit diverse biological activities, including antimicrobial and anticancer properties.

2-{[6-(THIOPHEN-2-YL)PYRIDAZIN-3-YL]SULFANYL}-N-[2-(TRIFLUOROMETHYL)PHENYL]ACETAMIDE stands out due to its unique combination of a pyridazine ring with thiophene and trifluoromethylphenyl groups, which may enhance its biological activity and electronic properties.